N-cyclopentyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea

• IUPAC Name: 1-cyclopentyl-3-[1-(2,4-dichlorophenyl)ethyl]urea
• InChI: InChI=1S/C14H18Cl2N2O/c1-9(12-7-6-10(15)8-13(12)16)17-14(19)18-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H2,17,18,19)
• InChI Key: ZLNWJRHUCKWUAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NC(=O)NC2CCCC2
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol

Description

N-cyclopentyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea, commonly known as CP-55940, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. CP-55940 is a potent agonist of the cannabinoid receptor CB1, which is primarily expressed in the central nervous system.

Mechanism of Action

CP-55940 acts as a potent agonist of the CB1 receptor, which is primarily expressed in the central nervous system. Upon binding to the CB1 receptor, CP-55940 activates a signaling cascade that leads to the modulation of various physiological processes, including pain perception, mood regulation, and inflammation.
Biochemical and Physiological Effects:
CP-55940 has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, anxiolytic effects, and antidepressant effects. It has also been shown to modulate various neurotransmitter systems, including the dopamine, serotonin, and glutamate systems.

Advantages and Limitations for Lab Experiments

CP-55940 has several advantages as a research tool, including its high potency and selectivity for the CB1 receptor. However, it also has several limitations, including its potential for abuse and dependence, as well as its potential to produce undesirable side effects.

Future Directions

There are several future directions for the study of CP-55940, including the investigation of its potential use in the treatment of various neurological disorders, the development of novel CB1 receptor agonists with improved selectivity and safety profiles, and the elucidation of the molecular mechanisms underlying its therapeutic effects.
In conclusion, CP-55940 is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. It acts as a potent agonist of the CB1 receptor, producing a range of biochemical and physiological effects. While it has several advantages as a research tool, it also has several limitations and potential risks. Further research is needed to fully understand its therapeutic potential and to develop safer and more effective CB1 receptor agonists.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, anxiety, and depression. It has also been investigated for its potential use in the treatment of multiple sclerosis, epilepsy, and other neurological disorders.